rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans (rac-EMCPCA) is a chiral compound used in various scientific and industrial applications. It is a versatile molecule used in the synthesis of various compounds, including pharmaceuticals and agrochemicals. Rac-EMCPCA is a chiral building block for the synthesis of a wide variety of compounds, including chiral drugs, biocatalysts, and agrochemicals. Rac-EMCPCA has been used as a model for a variety of biological systems, including enzymes and receptors.
Scientific Research Applications
Rac-EMCPCA has been used in a variety of scientific research applications. It has been used as a model for a variety of biological systems, including enzymes and receptors. Rac-EMCPCA has been used in the synthesis of chiral drugs, biocatalysts, and agrochemicals. It has also been used as a model compound for the development of new catalysts, such as chiral Lewis acids, and for the development of new chiral drugs. Additionally, rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans has been used in the study of the stereoselective synthesis of other chiral compounds.
Mechanism of Action
Rac-EMCPCA is a chiral compound that acts as a chiral Lewis acid in the asymmetric synthesis of other chiral compounds. It is believed that the chiral Lewis acid of rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans acts as a catalyst for the reaction of the achiral precursor, EMCPCA, with ethyl oxalate. The reaction is highly stereoselective and yields this compound in high yields and with excellent stereoselectivity.
Biochemical and Physiological Effects
Rac-EMCPCA has been used in a variety of scientific research applications, but its biochemical and physiological effects are not well understood. It is believed that this compound may act as a chiral Lewis acid in the synthesis of various chiral compounds, but its exact mechanism of action is not yet known. Additionally, this compound has been used as a model for a variety of biological systems, but its exact effects on these systems are not yet known.
Advantages and Limitations for Lab Experiments
Rac-EMCPCA has several advantages when used in laboratory experiments. It is a versatile molecule that can be used in the synthesis of a wide variety of compounds. It is also a highly stereoselective molecule, which makes it useful for the synthesis of chiral drugs, biocatalysts, and agrochemicals. Additionally, rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans is relatively easy to synthesize and is available in high yields. However, this compound also has some limitations. It is not well understood how this compound interacts with biological systems, and its exact mechanism of action is not yet known.
Future Directions
Future research on rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans could focus on further elucidating its mechanism of action, as well as its effects on various biological systems. Additionally, further research could be done to develop new catalysts and new chiral drugs using this compound as a model compound. Furthermore, research could be done to develop new methods for the synthesis of this compound and other chiral compounds. Finally, research could be done to explore the potential applications of this compound in other fields, such as agrochemicals and biotechnology.
Synthesis Methods
Rac-EMCPCA is a chiral compound that can be synthesized using a variety of methods. The most common method is the asymmetric synthesis of rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans from the corresponding achiral precursor, 2-methylcyclopropanecarboxylic acid (EMCPCA). The synthesis involves the reaction of EMCPCA with ethyl oxalate, followed by hydrolysis and purification of the resulting product. The reaction is catalyzed by a chiral Lewis acid, such as a Lewis acid-base complex of a chiral ligand, such as a chiral oxazoline or a chiral amine. The reaction is highly stereoselective and yields this compound in high yields and with excellent stereoselectivity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans involves the preparation of a cyclopropane intermediate, which is then subjected to carboxylation and subsequent esterification reactions.", "Starting Materials": [ "2-methyl-1-butene", "Ethyl diazoacetate", "Palladium catalyst", "Carbon monoxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Preparation of cyclopropane intermediate", "a. React 2-methyl-1-butene with ethyl diazoacetate in the presence of a palladium catalyst to form the cyclopropane intermediate.", "Step 2: Carboxylation of cyclopropane intermediate", "a. React the cyclopropane intermediate with carbon monoxide in the presence of a palladium catalyst and hydrochloric acid to form the carboxylic acid intermediate.", "Step 3: Esterification of carboxylic acid intermediate", "a. React the carboxylic acid intermediate with ethanol and sodium hydroxide to form the ethyl ester intermediate.", "Step 4: Hydrolysis of ethyl ester intermediate", "a. React the ethyl ester intermediate with sodium hydroxide to form the carboxylic acid product.", "Step 5: Purification of product", "a. Neutralize the reaction mixture with sodium bicarbonate and extract the product with ethyl acetate.", "b. Wash the organic layer with water and brine, and dry over sodium sulfate.", "c. Concentrate the product and purify by column chromatography to obtain rac-(1R,2S)-1-(ethoxycarbonyl)-2-methylcyclopropane-1-carboxylic acid, trans." ] } | |
CAS RN |
2165744-75-0 |
Molecular Formula |
C8H12O4 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
